3,6-Difluoro-4,5-bisphenylthiophthalonitrile

• CAS RN: 25579-67-3
• Molecular Formula: C20H10F2N2S2
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 3,6-difluoro-4,5-bis(phenylsulfanyl)benzene-1,2-dicarbonitrile
• InChI: InChI=1S/C20H10F2N2S2/c21-17-15(11-23)16(12-24)18(22)20(26-14-9-5-2-6-10-14)19(17)25-13-7-3-1-4-8-13/h1-10H
• InChI Key: DVKWVSFMYSGZCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C(=C(C(=C2SC3=CC=CC=C3)F)C#N)C#N)F

Description

3,6-Difluoro-4,5-bisphenylthiophthalonitrile is a useful research compound. Its molecular formula is C20H10F2N2S2 and its molecular weight is 380.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,6-Difluoro-4,5-bisphenylthiophthalonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,6-Difluoro-4,5-bisphenylthiophthalonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

In a four-neck flask having an inner volume of 200 ml, 19.6 g (98 m.mols) of 3,4,5,6 -tetrafluiorophthalonitrile, 21.6 g (196 m.mols) of thiophenol, 17.1 g (294 m.mols) of potassium fluoride (KF), and 100 ml of acetonitrile were placed and stirred at 50° C. for reaction for 12 hours. Then, the reaction mixture was cooled to room temperature. The yellow solid which formed consequently in the mixture was separated by filtration. The cake thus obtained was purified by washing first with methanol and then with hot water, to obtain 34.5 g of 3,6-difluoro-4,5-bisphenylthiophthalonitrile (yield: 92.5 mol % based on 3,4,5,6-tetrafluoronitrile).

Synthesis routes and methods II

Procedure details

19.6 g (98 mmol) of tetraphthalonitrile, 21.6 g (196 mmol) of thiophenol, 17.1 g (294 mmol) of potassium fluoride and 100 ml of acetonitrile were fed into a 200 ml four-necked flask and the mixture was stirred at 50° C. for 12 hours. The temperature was then returned to room temperature, and the resulting yellow solid was filtrated. The resulting cake was washed with methanol and then with hot water to give 34.55 g of 3,6-difluoro-4,5-bisphenylthiophthalonitrile.